Cas no 1197234-51-7 (4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide)
4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-isopropyl-1H-pyrazol-3-amine hydrobromide
- 4-Bromo-1-isopropyl-1H-pyrazol-3-ylamine hydrobromide
- 4-Bromo-1-isopropyl-1H-pyrazol-3-ylamine; hydrobromide
- 4-Bromo-1-isopropyl-1H-pyrazol-3-aminehydrobromide
- 4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide
-
- Inchi: 1S/C6H10BrN3.BrH/c1-4(2)10-3-5(7)6(8)9-10;/h3-4H,1-2H3,(H2,8,9);1H
- InChI Key: ZBVHQYIQLWSNPS-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NN(C=1)C(C)C.Br
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 118
- Topological Polar Surface Area: 43.8
4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488571-1g |
4-Bromo-1-isopropyl-1H-pyrazol-3-amine hydrobromide |
1197234-51-7 | 97% | 1g |
$558 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589317-1g |
4-Bromo-1-isopropyl-1H-pyrazol-3-amine hydrobromide |
1197234-51-7 | 97% | 1g |
¥3906.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632408-1g |
4-Bromo-1-isopropyl-1H-pyrazol-3-amine hydrobromide |
1197234-51-7 | 98% | 1g |
¥7680.00 | 2024-08-09 |
4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide
4-Bromo-1-Propan-2-Ylpyrazol-3-Amine:Hydrobromide
The compound 4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide (CAS No. 1197234-51-7) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a bromine atom at position 4 and a propan-2-yl group at position 1, along with an amine group at position 3. The hydrobromide salt form further enhances its stability and solubility, making it an ideal candidate for various synthetic and pharmacological studies.
Recent advancements in chemical synthesis have led to the development of efficient methods for the preparation of 4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic coupling reactions to optimize the yield and purity of this compound. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.
The structural versatility of 4-bromo-1-propan-2-ylpyrazol-3-amines has made them valuable intermediates in the construction of complex heterocyclic compounds. For instance, this compound serves as a key building block in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to undergo multiple substitution reactions at the pyrazole ring positions further underscores its utility in medicinal chemistry.
From a pharmacological perspective, 4-bromo-substituted pyrazoles have demonstrated promising biological activities in recent studies. For example, they have been shown to exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for drug development. Additionally, their ability to modulate key cellular pathways involved in disease progression highlights their therapeutic potential.
The hydrobromide salt form of this compound plays a crucial role in its stability and bioavailability. Hydrobromic acid is commonly used as a counterion in pharmaceuticals due to its compatibility with various drug delivery systems. The formation of the hydrobromide salt ensures that the compound remains stable under physiological conditions, which is essential for its application in preclinical and clinical studies.
Recent research has also focused on the stereochemical properties of 4-bromo-substituted pyrazoles, particularly their enantiomeric purity and optical activity. Understanding these properties is critical for developing chiral drugs with enhanced efficacy and reduced side effects. Advanced analytical techniques such as chiral high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize these aspects comprehensively.
In terms of industrial applications, 4-bromo-substituted pyrazoles are increasingly being explored for their role in agrochemicals and materials science. Their ability to act as ligands in metal-catalyzed reactions has opened new avenues for catalytic processes in organic synthesis. Furthermore, their incorporation into polymer frameworks has shown potential for developing advanced materials with tailored electronic properties.
The growing interest in 4-bromo-substituted pyrazoles can be attributed to their unique combination of structural flexibility and biological activity. As researchers continue to uncover new synthetic routes and applications for this compound, its significance in both academic and industrial settings is expected to grow further.
1197234-51-7 (4-bromo-1-propan-2-ylpyrazol-3-amine:hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)